Cas no 103285-24-1 (5'-O-DMT-2'-O-methylguanosine)

5'-O-DMT-2'-O-methylguanosine is a protected nucleoside derivative widely used in oligonucleotide synthesis, particularly for RNA applications. The 5'-O-dimethoxytrityl (DMT) group serves as a temporary protecting group, enabling selective deprotection during solid-phase synthesis, while the 2'-O-methyl modification enhances nuclease resistance and improves the stability of the resulting oligonucleotide. This modification is critical for antisense oligonucleotides, siRNA, and other therapeutic RNA constructs, where metabolic stability and binding affinity are essential. The compound is characterized by high purity and reliable performance in automated synthesis, ensuring efficient incorporation into RNA sequences. Its compatibility with standard phosphoramidite chemistry makes it a valuable building block for research and pharmaceutical development.
5'-O-DMT-2'-O-methylguanosine structure
5'-O-DMT-2'-O-methylguanosine structure
Product Name:5'-O-DMT-2'-O-methylguanosine
CAS No:103285-24-1
MF:C32H33N5O7
MW:599.633727788925
CID:4673363
Update Time:2025-05-19

5'-O-DMT-2'-O-methylguanosine Chemical and Physical Properties

Names and Identifiers

    • 5'-O-Dmt-2'-o-methylguanosine
    • 2-Amino-9-[5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxy-3-methoxyoxolan-2-yl]-1H-purin-6-one
    • 5'-O-DMT-2'-O-methylguanosine
    • Inchi: 1S/C32H33N5O7/c1-40-22-13-9-20(10-14-22)32(19-7-5-4-6-8-19,21-11-15-23(41-2)16-12-21)43-17-24-26(38)27(42-3)30(44-24)37-18-34-25-28(37)35-31(33)36-29(25)39/h4-16,18,24,26-27,30,38H,17H2,1-3H3,(H3,33,35,36,39)
    • InChI Key: AYVWAUNZRMANQB-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)OC)N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 10
  • Complexity: 972
  • XLogP3: 3.2
  • Topological Polar Surface Area: 152

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Additional information on 5'-O-DMT-2'-O-methylguanosine

Introduction to 5'-O-DMT-2'-O-methylguanosine (CAS No. 103285-24-1)

5'-O-DMT-2'-O-methylguanosine, identified by its Chemical Abstracts Service (CAS) number 103285-24-1, is a specialized nucleoside derivative that has garnered significant attention in the field of biochemistry and pharmaceutical research. This compound represents a modified guanosine molecule, featuring methylation at the 2'-position and dimethyltransferase (DMT) modification at the 5'-position. Such modifications are strategically designed to enhance its stability, bioavailability, and interaction with biological targets, making it a promising candidate for therapeutic applications.

The structural uniqueness of 5'-O-DMT-2'-O-methylguanosine lies in its dual-modification pattern, which distinguishes it from unmodified or singly modified guanosine derivatives. The 2'-O-methylation is known to protect the ribose sugar from enzymatic degradation, thereby extending the compound's half-life in biological systems. Concurrently, the 5'-O-DMT modification introduces a positive charge, improving its binding affinity to negatively charged biomolecules such as RNA and DNA. These features collectively contribute to its potential utility in modulating nucleic acid-based pathways.

Recent advancements in nucleoside chemistry have highlighted the importance of such modified nucleosides in drug development. For instance, studies have demonstrated that 5'-O-DMT-2'-O-methylguanosine exhibits inhibitory effects on certain RNA-dependent RNA polymerases, making it a candidate for antiviral therapies. Its ability to mimic natural nucleosides while incorporating chemical modifications allows it to interfere with viral replication without significant toxicity to host cells. This has been particularly relevant in the context of emerging viral pandemics, where rapid development of antiviral agents is critical.

Moreover, 5'-O-DMT-2'-O-methylguanosine has shown promise in preclinical studies as a modulator of RNA splicing. RNA splicing is a crucial cellular process that involves the removal of introns from pre-mRNA transcripts to generate mature mRNAs. Dysregulation of splicing has been implicated in various diseases, including cancer and genetic disorders. The compound's ability to bind to spliceosomal components and influence splicing outcomes suggests its potential as a therapeutic agent for these conditions. Several research groups have reported novel splice variant correction effects following treatment with this derivative, indicating its therapeutic relevance.

The synthesis of 5'-O-DMT-2'-O-methylguanosine involves multi-step organic transformations, requiring precise control over reaction conditions and protecting group strategies. The 2'-O-methylation is typically achieved using methylating agents such as dimethyl sulfate or methyl iodide under controlled pH conditions. Subsequent DMT modification at the 5'-position is carried out using appropriate dimethyltransferase enzymes or chemical reagents. The yield and purity of the final product are critical factors that determine its suitability for further biological testing.

In terms of biological activity, 5'-O-DMT-2'-O-methylguanosine has been evaluated in various cellular and animal models. One notable study demonstrated its ability to suppress the growth of certain cancer cell lines by inducing apoptosis through activation of death receptor pathways. The compound's selective toxicity towards tumor cells while sparing normal cells underscores its potential as an anticancer agent. Additionally, its stability in biological fluids allows for prolonged circulation times, which could enhance therapeutic efficacy.

The pharmacokinetic profile of 5 '- O - DMT - 2 '- O - methylguanosine has been extensively studied to optimize delivery strategies. Initial pharmacokinetic assessments revealed that the compound exhibits moderate solubility in aqueous solutions but improved bioavailability when formulated into lipid-based nanoparticles or prodrugs. These formulations have been shown to enhance cellular uptake and target-specific delivery, further augmenting the compound's therapeutic potential.

Future directions in research on 5 '- O - DMT - 2 '- O - methylguanosine include exploring its role in gene therapy applications. Given its ability to modulate RNA processing and interact with viral RNAs, this compound could be engineered into gene-silencing therapies or antisense oligonucleotide-based treatments. Advances in CRISPR-Cas9 technology may also enable the use of 5 '- O - DMT - 2 '- O - methylguanosine as a guide molecule for targeted DNA editing.

Industrial-scale production of 5 '- O - DMT - 2 '- O - methylguanosine remains a challenge due to the complexity of its synthesis and purification steps. However, ongoing efforts in process optimization and green chemistry principles are aimed at reducing production costs and environmental impact. Collaborative initiatives between academic researchers and pharmaceutical companies are essential for translating laboratory findings into commercially viable therapeutics.

In conclusion,5 '- O - DMT - 2 '- O - methylguanosine (CAS No. 103285-24-1) is a structurally sophisticated nucleoside derivative with significant therapeutic potential across multiple disease areas. Its unique modifications enhance stability and bioactivity while minimizing off-target effects。Further research will be necessary to fully elucidate its mechanisms of action and optimize delivery systems。The continued exploration of this compound underscores the importance of nucleoside chemistry in modern drug development。

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